Cas no 946222-43-1 (N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide)
N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide Chemical and Physical Properties
Names and Identifiers
-
- N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide
- Butanamide, N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-
- N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}butanamide
- N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)butyramide
- AKOS005044488
- HMS3551J10
- N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)butanamide
- 946222-43-1
- N-(7-METHYL-5-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-6-YL)BUTANAMIDE
- F2397-0003
-
- Inchi: 1S/C11H13N3O2S/c1-3-4-8(15)13-9-7(2)12-11-14(10(9)16)5-6-17-11/h5-6H,3-4H2,1-2H3,(H,13,15)
- InChI Key: KGBLYDALRMHKAP-UHFFFAOYSA-N
- SMILES: C(NC1C(=O)N2C=CSC2=NC=1C)(=O)CCC
Computed Properties
- Exact Mass: 251.07284784g/mol
- Monoisotopic Mass: 251.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 10.93±0.20(Predicted)
N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2397-0003-2μmol |
N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}butanamide |
946222-43-1 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2397-0003-1mg |
N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}butanamide |
946222-43-1 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2397-0003-2mg |
N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}butanamide |
946222-43-1 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2397-0003-3mg |
N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}butanamide |
946222-43-1 | 90%+ | 3mg |
$94.5 | 2023-05-16 |
N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide
Introduction to N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide (CAS No. 946222-43-1)
N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by its CAS number 946222-43-1, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates a fused heterocyclic system, consisting of a thiazole and a pyrimidine ring, which are both well-documented for their role in medicinal chemistry.
The structural motif of N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide is particularly noteworthy for its ability to interact with biological targets in a precise manner. The presence of the 7-methyl and 5-oxo substituents on the thiazole ring enhances its binding affinity to various enzymes and receptors. This feature makes it a valuable scaffold for designing novel therapeutic agents. Furthermore, the amide linkage at the terminal position of the molecule introduces flexibility, allowing for further chemical modifications to optimize pharmacokinetic properties.
In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide has emerged as a promising candidate in this context. Studies have demonstrated its ability to inhibit key enzymes involved in tumor progression by binding to their active sites. This inhibitory activity is attributed to the unique electronic and steric properties of its heterocyclic core.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the thiazole and pyrimidine moieties necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, making it more accessible for further investigation.
Efforts are ongoing to explore the pharmacological profile of N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide through both in vitro and in vivo studies. Preclinical trials have shown encouraging results regarding its potential as an anti-inflammatory agent. The compound's ability to modulate cytokine production and inhibit inflammatory pathways suggests its therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations provide valuable insights into the structural features that contribute to its pharmacological activity. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound functions at the molecular level.
The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on feedback from biological assays. The flexibility introduced by the amide group in N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}butanamide allows for such modifications without compromising overall bioactivity. This adaptability is crucial for tailoring the compound to meet specific therapeutic requirements.
The growing interest in heterocyclic compounds stems from their diverse biological activities and synthetic accessibility. The thiazole-pyrimidine hybrid structure exemplified by this compound represents a promising direction in medicinal chemistry research. Its potential applications extend beyond oncology to include treatments for infectious diseases and metabolic disorders.
In conclusion, N-{7-methyl-5-oxyo5H - 1 , 3 thiazolo [ 3 , 2 - b ] pyrimidin - 6 - yl } butanamide ( CAS No . 946222 - 43 - 1 ) is a structurally complex yet biologically relevant molecule with significant therapeutic potential . Its unique chemical properties make it an attractive scaffold for developing new drugs targeting various diseases . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in modern medicine .
946222-43-1 (N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)